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Compound of Interest

Compound Name: AZ10606120 dihydrochloride

Cat. No.: B1665886 Get Quote

Technical Support Center: AZ10606120
Dihydrochloride
This technical support center provides best practices, troubleshooting guidance, and frequently

asked questions for the handling and preparation of AZ10606120 dihydrochloride stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is AZ10606120 dihydrochloride and what is its primary mechanism of action?

AZ10606120 dihydrochloride is a potent and selective antagonist for the P2X7 receptor

(P2X7R), with an IC50 of approximately 10 nM for human and rat receptors.[1][2] It functions as

a negative allosteric modulator, binding to a site distinct from the ATP binding site on the P2X7

receptor.[3] This compound has been shown to have anti-depressant effects and can reduce

tumor growth.[1]

Q2: What are the recommended solvents for dissolving AZ10606120 dihydrochloride?

The recommended solvents for preparing stock solutions of AZ10606120 dihydrochloride are

Dimethyl Sulfoxide (DMSO) and water. It is reported to be insoluble in ethanol.[2] For in vivo

studies, it has been formulated as a homogeneous suspension in CMC-Na.[2]

Q3: How should I store the solid compound and my prepared stock solutions?
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Solid Compound: The solid powder should be stored at -20°C for long-term stability (up to 3

years) or desiccated at room temperature.[2][4]

Stock Solutions: Once prepared, stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles.[2] For long-term storage, store aliquots at -80°C for up to one year.[2]

For shorter-term storage, -20°C for up to one month is recommended.[1]

Q4: Is AZ10606120 dihydrochloride compatible with PBS?

No, this product is not soluble in PBS solution and should not be dissolved in it for

administration.[2]

Solubility Data
The solubility of AZ10606120 dihydrochloride in common laboratory solvents is summarized

below. Please note that batch-to-batch variations in molecular weight due to hydration may

slightly affect the volumes required for preparing stock solutions.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 49.55 - 99 100 - 199.8

Use of fresh, non-

hygroscopic DMSO is

recommended as

moisture can reduce

solubility.[2]

Sonication may be

required.[5]

Water 2 - 17 4.04 - 25

Sonication is

recommended to aid

dissolution.[1][5]

Ethanol Insoluble Insoluble
Not a recommended

solvent.[2]
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Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of

AZ10606120 dihydrochloride using DMSO.

Materials:

AZ10606120 dihydrochloride powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes

Procedure:

Equilibration: Before opening, allow the vial of AZ10606120 dihydrochloride to equilibrate

to room temperature for at least 60 minutes. This prevents condensation from forming on the

compound.[6]

Weighing: Accurately weigh the desired amount of AZ10606120 dihydrochloride powder in

a suitable container. For example, to prepare 1 mL of a 10 mM solution (MW: 495.48 g/mol ),

you would need 4.95 mg of the compound.

Solvent Addition: Add the calculated volume of fresh DMSO to the powder. For the example

above, add 1 mL of DMSO.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.
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If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15

minutes.[5] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once the compound is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile vials.

Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term

storage (up to 1 month).[2]

Troubleshooting Guide
Issue 1: Difficulty Dissolving the Compound

If you encounter issues with dissolving AZ10606120 dihydrochloride, consider the following

troubleshooting steps.
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Troubleshooting Dissolution

Compound not dissolving

Is the solvent fresh DMSO or water?

Use fresh, anhydrous DMSO.
Hygroscopic DMSO reduces solubility.

No

Have you vortexed thoroughly?

Yes

Vortex for an additional 2-3 minutes.

No

Have you tried sonication?

Yes

Sonicate in a water bath for 15-30 minutes.

No

Re-evaluate concentration.
Is it within solubility limits?

Yes

Prepare a more dilute stock solution.

No

Solution should be clear.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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